Cas no 85168-97-4 (1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol)

1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol structure
85168-97-4 structure
Product Name:1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol
CAS No:85168-97-4
MF:C16H34N2O2
MW:286.453364849091
CID:887316
PubChem ID:3020474
Update Time:2025-04-19

1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol
    • 1-[[5-(2-hydroxypropylamino)-1,3,3-trimethylcyclohexyl]methylamino]propan-2-ol
    • 1-[(3-{[(2-HYDROXYPROPYL)AMINO]METHYL}-3,5,5-TRIMETHYLCYCLOHEXYL)AMINO]PROPAN-2-OL
    • DTXSID901005616
    • 1-(((5-((2-Hydroxypropyl)amino)-1,3,3-trimethylcyclohexyl)methyl)amino)propan-2-ol
    • NS00065065
    • EINECS 285-940-1
    • 85168-97-4
    • Inchi: 1S/C16H34N2O2/c1-12(19)8-17-11-16(5)7-14(18-9-13(2)20)6-15(3,4)10-16/h12-14,17-20H,6-11H2,1-5H3
    • InChI Key: JTURHGQTASTBFY-UHFFFAOYSA-N
    • SMILES: OC(C)CNC1CC(C)(C)CC(C)(CNCC(C)O)C1

Computed Properties

  • Exact Mass: 286.262
  • Monoisotopic Mass: 286.262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 414.9°C at 760 mmHg
  • Flash Point: 81.4°C
  • Refractive Index: 1.501
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